Cas no 2411229-66-6 (N-{1-(1,3-dioxaindan-5-yl)cyclopropylmethyl}prop-2-enamide)

• Product Name: N-{1-(1,3-dioxaindan-5-yl)cyclopropylmethyl}prop-2-enamide
• CAS No: 2411229-66-6
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 5414698
• PubChem ID: 146106969
• Update Time: 2025-05-20

N-{1-(1,3-dioxaindan-5-yl)cyclopropylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2517211706
• N-{[1-(1,3-dioxaindan-5-yl)cyclopropyl]methyl}prop-2-enamide
• N-[[1-(1,3-Benzodioxol-5-yl)cyclopropyl]methyl]prop-2-enamide
• 2411229-66-6
• EN300-26582524
• N-{1-(1,3-dioxaindan-5-yl)cyclopropylmethyl}prop-2-enamide

• Inchi： 1S/C14H15NO3/c1-2-13(16)15-8-14(5-6-14)10-3-4-11-12(7-10)18-9-17-11/h2-4,7H,1,5-6,8-9H2,(H,15,16)
• InChI Key： AWRFPBJIJMZGBW-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1(CNC(C=C)=O)CC1

Computed Properties

• Exact Mass: 245.10519334g/mol
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.6Ų

Additional information on N-{1-(1,3-dioxaindan-5-yl)cyclopropylmethyl}prop-2-enamide

Introduction to N-{1-(1,3-dioxaindan-5-yl)cyclopropylmethyl}prop-2-enamide (CAS No. 2411229-66-6)

N-{1-(1,3-dioxaindan-5-yl)cyclopropylmethyl}prop-2-enamide is a sophisticated organic compound characterized by its intricate molecular structure and potential pharmacological applications. This compound, identified by the CAS number 2411229-66-6, has garnered attention in the field of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. The presence of a 1,3-dioxaindan moiety and a cyclopropylmethyl group in its molecular framework suggests a high degree of complexity, which may contribute to its distinct pharmacokinetic and pharmacodynamic properties.

The molecular architecture of N-{1-(1,3-dioxaindan-5-yl)cyclopropylmethyl}prop-2-enamide encompasses several key functional groups that are of significant interest in drug discovery. The 1,3-dioxaindan ring system is known for its stability and ability to engage in hydrogen bonding, making it a valuable component in the design of bioactive molecules. Additionally, the cyclopropylmethyl group introduces a rigid three-membered ring that can influence the conformational flexibility of the molecule, potentially affecting its binding affinity to biological targets.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage structural complexity to achieve high specificity and efficacy. N-{1-(1,3-dioxaindan-5-yl)cyclopropylmethyl}prop-2-enamide represents a promising candidate in this context. Its unique structural features have led to investigations into its potential applications as an intermediate in the synthesis of more complex pharmaceutical compounds. The compound's ability to serve as a building block for larger molecules makes it particularly valuable in the context of drug development pipelines.

One of the most compelling aspects of N-{1-(1,3-dioxaindan-5-yl)cyclopropylmethyl}prop-2-enamide is its potential as a scaffold for drug discovery. The combination of the 1,3-dioxaindan and cyclopropylmethyl groups provides a rich surface for interaction with biological targets, including enzymes and receptors. This has prompted researchers to explore its derivatives as potential leads for treating various diseases. The compound's molecular design aligns with current trends in medicinal chemistry, which emphasize the use of multifunctional scaffolds to enhance drug-like properties such as solubility, bioavailability, and metabolic stability.

The pharmacological profile of N-{1-(1,3-dioxaindan-5-yl)cyclopropylmethyl}prop-2-enamide is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. The presence of the cyclopropylmethyl group has been associated with enhanced binding affinity in certain therapeutic contexts. Additionally, the 1,3-dioxaindan moiety is known to participate in hydrogen bonding interactions, which are crucial for stabilizing enzyme-substrate complexes. These characteristics make N-{1-(1,3-dioxaindan-5-yl)cyclopropylmethyl}prop-2-enamide a compelling candidate for further exploration in drug discovery efforts.

In conclusion, N-{1-(1,3-dioxaindan-5-yl)cyclopropylmethyl}prop-2-enamide (CAS No. 2411229-66-6) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique molecular features, including the 1,3-dioxaindan and cyclopropylmethyl groups, make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new biological activities and synthetic applications for this compound, it is likely to play an increasingly important role in the field of medicinal chemistry.